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Introduction

Resolvin D3 (RvD3) is an endogenous lipid mediator derived from the omega-3 fatty acid
docosahexaenoic acid (DHA). It is a member of the specialized pro-resolving mediators (SPMs)
family that actively orchestrates the resolution of inflammation. Unlike anti-inflammatory agents
that block the initial inflammatory response, resolvins promote the return to homeostasis by
enhancing the clearance of apoptotic neutrophils, increasing macrophage phagocytosis of
debris, and reducing the production of pro-inflammatory cytokines.[1] The quantification of
RvD3 in human serum is crucial for understanding its role in various inflammatory diseases and
for the development of novel pro-resolving therapeutics. This document provides a detailed
protocol for the use of a Resolvin D3 ELISA kit with human serum samples.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of a Resolvin D3 ELISA
kit. These values are provided as a general guideline; users should refer to the specific kit's
manual for exact specifications.
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Parameter Specification

Assay Type Quantitative Sandwich ELISA

Sample Type Human Serum, Plasma, Tissue Homogenates
Detection Range Typically in the pg/mL range (refer to kit manual)
Intra-assay CV (%) < 15%][2]

Inter-assay CV (%) < 15%[2]

Sample Volume 10 pL per well

Incubation Time 45 minutes at 37°C

Wavelength 450 nm

Experimental Protocol

This protocol outlines the key steps for quantifying Resolvin D3 in human serum samples using
a typical ELISA kit.

Reagent and Sample Preparation

o Reagent Preparation:

[¢]

Bring all reagents and samples to room temperature before use.

o

If crystals have formed in the buffer concentrates, warm them gently until they are
completely dissolved.

o

Prepare the Wash Buffer by diluting the concentrated Wash Buffer with distilled or
deionized water according to the kit's instructions (e.g., 1:20 or 1:30 dilution).[3]

o

Prepare the Standard Diluent and any other required diluents as per the kit manual.
e Standard Preparation:

o Reconstitute the lyophilized Resolvin D3 standard with the provided Standard Diluent to
create a stock solution.
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o Perform a serial dilution of the stock solution to create a standard curve with at least 6-8
points, covering the expected physiological range of Resolvin D3. Use the Standard
Diluent for the dilutions.

e Serum Sample Collection and Preparation:

[¢]

Collect whole blood using a serum separator tube.

[¢]

Allow the blood to clot for two hours at room temperature or overnight at 4°C.[3][4]

[e]

Centrifuge the clotted blood at approximately 1000 x g for 20 minutes.[3][4]

o

Carefully aspirate the serum (supernatant) and transfer it to a clean tube.

[¢]

Assay the freshly prepared serum immediately or aliquot and store at -20°C or -80°C for
later use. Avoid repeated freeze-thaw cycles.[3][4]

ELISA Assay Procedure

o Plate Preparation: Determine the number of wells required for your standards, samples, and
controls. It is recommended to run all samples and standards in duplicate.[3]

o Standard and Sample Addition:
o Add 50 puL of each diluted standard to the appropriate wells.

o For serum samples, first add 40 uL of Sample Diluent to the sample wells, followed by 10
uL of the serum sample.[3] Mix gently.

o Leave the blank wells empty.
 Incubation: Cover the plate with a plate sealer and incubate for 45 minutes at 37°C.[3]

e Washing: Aspirate the liquid from each well and wash each well five times with the diluted
Wash Buffer.[3] Ensure complete removal of liquid at each step by inverting the plate and
blotting it on a clean paper towel.
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Detection Antibody Addition: Add 50 puL of the HRP-conjugated detection antibody to each
well (except the blank well).[3]

Second Incubation: Cover the plate and incubate for 30 minutes at 37°C.[3]
Second Washing: Repeat the aspiration and washing step as described in step 4.

Substrate Addition: Add 50 pL of Chromogen Solution A and 50 pL of Chromogen Solution B
to each well.[3] Gently mix and incubate for 15 minutes at 37°C in the dark. A blue color will
develop.

Stop Reaction: Add 50 pL of Stop Solution to each well.[3] The color will change from blue to
yellow.

Read Absorbance: Immediately measure the optical density (OD) of each well at 450 nm
using a microplate reader.

Data Analysis

Subtract the average OD of the blank wells from the OD of all other wells.

Generate a standard curve by plotting the mean OD for each standard concentration on the
y-axis against the corresponding concentration on the x-axis. A four-parameter logistic (4-PL)
curve fit is often recommended.

Use the standard curve to determine the concentration of Resolvin D3 in your serum
samples.

Multiply the calculated concentration by the dilution factor (in this protocol, the dilution factor
is 5) to obtain the final concentration of Resolvin D3 in the original serum sample.

Visualizations
Resolvin D3 ELISA Workflow
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Caption: Workflow for Resolvin D3 quantification in human serum using an ELISA kit.
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Resolvin D3 Signaling Pathway

Resolvin D3 exerts its pro-resolving effects by modulating key signaling pathways involved in
inflammation and cellular homeostasis.
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Caption: Resolvin D3 signaling cascade leading to pro-resolving and metabolic benefits.
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Resolvin D3 has been shown to improve insulin signaling in skeletal muscle and nonalcoholic
fatty liver disease by activating AMP-activated protein kinase (AMPK) and promoting
autophagy, which in turn attenuates endoplasmic reticulum (ER) stress.[5] Like other resolvins,
RvD3 also contributes to the resolution of inflammation by reducing the levels of pro-
inflammatory cytokines.[6] This dual action of modulating both inflammatory and metabolic
pathways highlights the therapeutic potential of Resolvin D3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15611878?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

